Cas no 131723-84-7 ((7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan)
131723-84-7 structure
Product Name:(7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan
CAS No:131723-84-7
MF:C20H24O7
MW:376.400366783142
CID:2078717
PubChem ID:21630005
Update Time:2025-04-21
(7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan Chemical and Physical Properties
Names and Identifiers
-
- (7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan
- 4-[hydroxy-(4-hydroxy-3-methoxy-phenyl)-methyl]-2-(4-hydroxy-3-methoxy-phenyl)-3-hydroxymethyl-tetrahydro-furan
- tanegool
- 4-{(S)-hydroxy[(3S,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydrofuran-3-yl]methyl}-2-methoxyphenol
- 4-[(2S,3R,4S)-4-[(S)-hydroxy-(4-hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2-methoxyphenol
- Q27138535
- CHEBI:70196
- 4-((2S,3R,4S)-4-((S)-hydroxy-(4-hydroxy-3-methoxyphenyl)methyl)-3-(hydroxymethyl)oxolan-2-yl)-2-methoxyphenol
- CHEMBL1668113
- 131723-84-7
- 4-((S)-hydroxy((3S,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydrofuran-3-yl)methyl)-2-methoxyphenol
-
- Inchi: 1S/C20H24O7/c1-25-17-7-11(3-5-15(17)22)19(24)14-10-27-20(13(14)9-21)12-4-6-16(23)18(8-12)26-2/h3-8,13-14,19-24H,9-10H2,1-2H3
- InChI Key: MWQRAOGWLXTMIC-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(C(C2C(CO)C(C3C=C(OC)C(O)=CC=3)OC2)O)C=1
Computed Properties
- Exact Mass: 376.15220310Da
- Monoisotopic Mass: 376.15220310Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 109Ų
(7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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